3-Methoxy-5-(tributylstannyl)isothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Methoxy-5-(tributylstannyl)isothiazole: is an organotin compound characterized by the presence of a stannyl group attached to an isothiazole ring. This compound is notable for its applications in organic synthesis, particularly in the formation of carbon-carbon bonds through Stille coupling reactions. The molecular formula of this compound is C16H31NOSSn, and it has a molecular weight of 404.20 g/mol .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Methoxy-5-(tributylstannyl)isothiazole typically involves the stannylation of a suitable isothiazole precursor. One common method includes the reaction of 3-methoxyisothiazole with tributyltin chloride in the presence of a base such as sodium hydride or potassium tert-butoxide. The reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation and moisture interference. The reaction mixture is often refluxed in an organic solvent like tetrahydrofuran (THF) or toluene to facilitate the formation of the desired stannylated product .
Industrial Production Methods
On an industrial scale, the production of this compound follows similar synthetic routes but with optimizations for large-scale operations. This includes the use of continuous flow reactors to enhance reaction efficiency and yield. Additionally, industrial processes may incorporate advanced purification techniques such as distillation or chromatography to ensure high purity of the final product .
Chemical Reactions Analysis
Types of Reactions
3-Methoxy-5-(tributylstannyl)isothiazole undergoes various chemical reactions, including:
Substitution Reactions: The stannyl group can be replaced by other functional groups through nucleophilic substitution.
Coupling Reactions: It is commonly used in Stille coupling reactions to form carbon-carbon bonds.
Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the tin atom.
Common Reagents and Conditions
Stille Coupling: Palladium catalysts (e.g., Pd(PPh3)4) are often used in the presence of a base such as cesium carbonate or potassium carbonate.
Substitution: Nucleophiles like halides or organometallic reagents can be employed.
Oxidation: Oxidizing agents such as hydrogen peroxide or peracids can be used.
Major Products Formed
Stille Coupling: Formation of biaryl or heteroaryl compounds.
Substitution: Formation of various substituted isothiazoles.
Oxidation: Formation of oxidized tin species and modified isothiazole derivatives.
Scientific Research Applications
Chemistry
In chemistry, 3-Methoxy-5-(tributylstannyl)isothiazole is widely used as a reagent in organic synthesis, particularly in the formation of complex molecules through Stille coupling reactions. It serves as a versatile building block for the synthesis of pharmaceuticals, agrochemicals, and advanced materials .
Biology and Medicine
In biological and medicinal research, this compound is used to synthesize bioactive molecules and potential drug candidates. Its ability to form stable carbon-carbon bonds makes it valuable in the development of new therapeutic agents .
Industry
Industrially, this compound is employed in the production of specialty chemicals and materials. Its applications extend to the manufacture of polymers, coatings, and electronic materials .
Mechanism of Action
The mechanism by which 3-Methoxy-5-(tributylstannyl)isothiazole exerts its effects primarily involves its role as a reagent in chemical reactions. In Stille coupling reactions, the compound acts as a source of the stannyl group, which undergoes transmetalation with a palladium catalyst to form a new carbon-carbon bond. The molecular targets and pathways involved are specific to the type of reaction and the substrates used .
Comparison with Similar Compounds
Similar Compounds
- 3-Methyl-5-(tributylstannyl)isothiazole
- 2-Methoxy-5-(tributylstannyl)-1,3-thiazole
- 3-Methoxy-5-(trimethylstannyl)isothiazole
Uniqueness
Compared to similar compounds, 3-Methoxy-5-(tributylstannyl)isothiazole is unique due to the presence of the methoxy group, which can influence its reactivity and the types of reactions it can undergo. This functional group can also affect the compound’s solubility and stability, making it suitable for specific applications in organic synthesis .
Properties
Molecular Formula |
C16H31NOSSn |
---|---|
Molecular Weight |
404.2 g/mol |
IUPAC Name |
tributyl-(3-methoxy-1,2-thiazol-5-yl)stannane |
InChI |
InChI=1S/C4H4NOS.3C4H9.Sn/c1-6-4-2-3-7-5-4;3*1-3-4-2;/h2H,1H3;3*1,3-4H2,2H3; |
InChI Key |
IFDWYXSTCFERJH-UHFFFAOYSA-N |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=CC(=NS1)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.